1H-Indene-1,3(2H)-dione, 2-(aminomethylene)-

• IUPAC Name: 3-hydroxy-2-methanimidoylinden-1-one
• InChI: InChI=1S/C10H7NO2/c11-5-8-9(12)6-3-1-2-4-7(6)10(8)13/h1-5,11-12H
• InChI Key: MFOYLDIEKWSQTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C2=O)C=N)O
• Molecular Formula: C10H7NO2
• Molecular Weight: 173.17 g/mol

Description

2-(AMINOMETHYLIDENE)-2,3-DIHYDRO-1H-INDENE-1,3-DIONE is a heterocyclic compound that has garnered significant interest in the field of organic chemistry due to its unique structure and potential applications. This compound is characterized by an indene core with an aminomethylidene group, making it a valuable scaffold for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(AMINOMETHYLIDENE)-2,3-DIHYDRO-1H-INDENE-1,3-DIONE typically involves the reaction of indene derivatives with aminomethylidene precursors. One common method includes the condensation of 2,3-dihydro-1H-indene-1,3-dione with aminomethylidene compounds under acidic or basic conditions. The reaction conditions often require careful control of temperature and pH to ensure high yields and purity of the product .

Industrial Production Methods: Industrial production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on the desired scale and purity. Optimization of reaction parameters, such as solvent choice, temperature, and reaction time, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions: 2-(AMINOMETHYLIDENE)-2,3-DIHYDRO-1H-INDENE-1,3-DIONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the indene core

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products Formed: The major products formed from these reactions include various substituted indene derivatives, which can be further functionalized for specific applications.

Scientific Research Applications

2-(AMINOMETHYLIDENE)-2,3-DIHYDRO-1H-INDENE-1,3-DIONE has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(AMINOMETHYLIDENE)-2,3-DIHYDRO-1H-INDENE-1,3-DIONE involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, influencing biochemical pathways. Its unique structure allows it to bind to various receptors, modulating their activity and leading to desired biological effects .

Comparison with Similar Compounds

• 2-(DIMETHYLAMINO)METHYLIDENE-1,3-DIHYDRO-1H-INDENE-1,3-DIONE
• 2-(ETHOXYMETHYLIDENE)-1,3-DIHYDRO-1H-INDENE-1,3-DIONE

Comparison: Compared to similar compounds, 2-(AMINOMETHYLIDENE)-2,3-DIHYDRO-1H-INDENE-1,3-DIONE exhibits unique reactivity and biological activity due to the presence of the aminomethylidene group. This functional group enhances its ability to participate in various chemical reactions and interact with biological targets, making it a valuable compound for research and industrial applications .